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Compound of Interest

Compound Name: Tnik-IN-8

Cat. No.: B15136945

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of Tnik-IN-8, a potent and orally active TNIK inhibitor. Adherence to these guidelines
is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for Tnik-IN-8 is not publicly available, a
conservative approach to personal protection is paramount. The following PPE is mandatory
when handling Tnik-IN-8 in solid or solution form. These recommendations are based on
guidelines for handling potent, small-molecule kinase inhibitors and general chemical safety
protocols.
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PPE Category Specification Rationale

Prevents skin contact and

o ) absorption. Double-gloving
_ Nitrile gloves (double-gloving _ N _
Hand Protection provides an additional barrier
recommended) ) ]
in case of a breach in the outer

glove.
Safety glasses with side Protects eyes from splashes of
Eye Protection shields or chemical splash solutions or airborne particles
goggles of the solid compound.

Provides a removable barrier
Body Protection Laboratory coat to protect clothing and skin

from contamination.

Tnik-IN-8 is a potent

) - ) compound. A fume hood is
, _ Use in a certified chemical _ _ _
Respiratory Protection essential to prevent inhalation
fume hood ]
of any aerosols or fine

powders.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of Tnik-IN-8 and
ensuring a safe laboratory environment.

Operational Plan: Step-by-Step Handling

e Preparation: Before handling, ensure the chemical fume hood is operational and the work
area is clean and uncluttered. Assemble all necessary equipment and reagents.

» Weighing (Solid Form):

o

Perform all weighing operations within a chemical fume hood.

[¢]

Use a dedicated, clean spatula and weighing vessel.

[¢]

Handle the compound gently to avoid generating airborne dust.
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 Dissolving:
o Add solvent to the solid compound slowly to avoid splashing.

o If necessary, use sonication or gentle vortexing to fully dissolve the compound, keeping
the container sealed.

 Aliquoting and Use:
o Prepare aliquots of the stock solution to minimize freeze-thaw cycles.

o Clearly label all vials with the compound name, concentration, solvent, and date of
preparation.

e Post-Handling:
o Thoroughly clean all surfaces and equipment that came into contact with Tnik-IN-8.
o Remove and dispose of PPE as described in the disposal plan.

o Wash hands thoroughly with soap and water.

Storage Plan

Form Storage Temperature Conditions

] Store in a tightly sealed
Solid -20°C o )
container in a dry environment.

Protect from light and store
-80°C (up to 6 months), -20°C ]
In Solvent under nitrogen to prevent
(up to 1 month) ]
degradation.[1]

Disposal Plan

All waste contaminated with Tnik-IN-8 must be treated as hazardous chemical waste.

o Solid Waste:
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o Collect all contaminated solid waste, including gloves, weighing paper, and pipette tips, in
a dedicated, clearly labeled hazardous waste bag.

e Liquid Waste:

o Collect all unused solutions and solvent rinses in a sealed, properly labeled hazardous
waste container.

o Do not pour any Tnik-IN-8 solution down the drain.
e Decontamination:

o Decontaminate all glassware and equipment that came into contact with Tnik-IN-8. A
common procedure is to rinse with a suitable solvent (e.g., ethanol or acetone) and collect
the rinsate as hazardous liquid waste.

» Final Disposal:

o Arrange for the disposal of all hazardous waste through your institution's environmental
health and safety (EHS) office.

Quantitative Data Summary

Tnik-IN-8 is a highly potent inhibitor of Traf2- and Nck-interacting kinase (TNIK).

Compound IC50 Target

Tnik-IN-8 6 NM TNIK

Signaling Pathway and Experimental Workflow

Tnik-IN-8 exerts its effects by inhibiting TNIK, a key downstream component of the canonical
Wnt signaling pathway. Understanding this pathway is crucial for designing and interpreting
experiments involving Tnik-IN-8.
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Caption: Canonical Wnt signaling pathway with Tnik-IN-8 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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